1-Bromo-3-(chloromethyl)-2,4-difluorobenzene
Overview
Description
1-Bromo-3-(chloromethyl)-2,4-difluorobenzene is a useful research compound. Its molecular formula is C7H4BrClF2 and its molecular weight is 241.46 g/mol. The purity is usually 95%.
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Scientific Research Applications
Brominated Compounds in Environmental and Health Assessments
- Environmental and Health Concerns of Polybrominated Compounds : Research has outlined the environmental presence and potential health risks associated with polybrominated dibenzo-p-dioxins (PBDDs) and dibenzofurans (PBDFs), which are related to the broader family of halogenated compounds like "1-Bromo-3-(chloromethyl)-2,4-difluorobenzene". These compounds occur as contaminants in brominated flame retardants and are produced during combustion processes. They share toxicological profiles with their chlorinated analogs, including inducing hepatic enzymes and causing thymic atrophy in animal models, and are subject to similar environmental regulations due to their persistence and bioaccumulation potential (Mennear & Lee, 1994).
Synthesis and Application in Organic Chemistry
- Practical Synthesis of Brominated Biphenyls : A study detailed a practical method for the synthesis of 2-fluoro-4-bromobiphenyl, a compound related in structure to "this compound". This research highlights the challenges and solutions in synthesizing halogenated organic compounds, including issues related to the use of hazardous materials and the efficiency of the synthesis process. Such methodologies are fundamental in the production of pharmaceuticals, agrochemicals, and materials science (Qiu et al., 2009).
Environmental Implications of Brominated Flame Retardants
- Occurrence of Novel Brominated Flame Retardants : The increasing use of brominated flame retardants, including novel brominated compounds, has prompted studies on their occurrence in indoor environments, consumer goods, and potential risks. Such research underscores the environmental footprint of brominated organic compounds and the need for monitoring their impact on public health and ecosystems (Zuiderveen et al., 2020).
Properties
IUPAC Name |
1-bromo-3-(chloromethyl)-2,4-difluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrClF2/c8-5-1-2-6(10)4(3-9)7(5)11/h1-2H,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QIHUNKLTIMJLOU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1F)CCl)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrClF2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.46 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Bromo-5-chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine](/img/structure/B1446621.png)
